Cas no 2171931-27-2 (3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}propanoic acid)

• Product Name: 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}propanoic acid
• CAS No: 2171931-27-2
• MF: C₃₂H₂₆F₂N₂O₅
• MW: 556.556055545807
• CID: 6240387
• PubChem ID: 165582283
• Update Time: 2025-09-28

3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}propanoic acid
• 3-{N-benzyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,6-difluorophenyl]formamido}propanoic acid
• 2171931-27-2
• EN300-1530755

• Inchi： 1S/C32H26F2N2O5/c33-26-14-15-27(30(34)29(26)31(39)36(17-16-28(37)38)18-20-8-2-1-3-9-20)35-32(40)41-19-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h1-15,25H,16-19H2,(H,35,40)(H,37,38)
• InChI Key： GYURASCFCXFBDU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F)C(N(CCC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 556.18097826g/mol
• Monoisotopic Mass: 556.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}propanoic acid

3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}propanoic Acid: A Comprehensive Overview

The compound with CAS No 2171931-27-2, named 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and difluorophenyl substituents. These structural elements contribute to its unique chemical properties and functional applications.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step synthesis and precise control over stereochemistry. The Fmoc group is particularly notable as it is widely used in peptide synthesis as a protecting group for amino acids. This feature suggests that the compound may play a role in peptide-based drug development or as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique pharmacokinetic profiles and improved bioavailability. The presence of difluorophenyl groups in this molecule aligns with this trend, indicating potential applications in developing drugs targeting specific biological pathways or receptors. Furthermore, the benzyl group adds to the molecule's stability and solubility properties, making it suitable for various biological assays.

From a structural perspective, the molecule's backbone consists of a propanoic acid chain linked to a benzene ring substituted with fluorine atoms and an Fmoc-amino group. This arrangement creates a rigid structure that can interact with biological targets through hydrogen bonding, π–π interactions, and van der Waals forces. Such interactions are critical in drug design for achieving high affinity and selectivity towards specific molecular targets.

Recent research has also focused on the use of Fmoc-containing compounds in click chemistry and other modular synthetic strategies. These approaches enable the rapid assembly of complex molecules, which is essential for high-throughput screening in drug discovery. The Fmoc group in this compound could serve as a versatile handle for further functionalization, allowing chemists to explore diverse chemical spaces efficiently.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its difluorophenyl substituents contribute to its lipophilicity, which is often correlated with improved membrane permeability and cellular uptake. Additionally, the benzyl group may enhance metabolic stability by reducing susceptibility to enzymatic degradation.

Looking ahead, the development of this compound could lead to innovative therapeutic agents with enhanced efficacy and reduced side effects. Its modular structure allows for extensive chemical modification, enabling researchers to optimize its pharmacokinetic properties and target specificity. Collaborative efforts between chemists and biologists will be crucial in unlocking its full potential across various therapeutic areas.

In conclusion, 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}propanoic acid represents a cutting-edge molecule at the intersection of organic synthesis and drug discovery. Its unique combination of structural features positions it as a valuable tool for advancing research into novel therapeutic interventions.